Cas no 2649085-64-1 (5-(1-isocyanatoethyl)-1-benzofuran)

• Product Name: 5-(1-isocyanatoethyl)-1-benzofuran
• CAS No: 2649085-64-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 6008784
• PubChem ID: 165609567
• Update Time: 2025-10-31

5-(1-isocyanatoethyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatoethyl)-1-benzofuran
• EN300-1741081
• 2649085-64-1

• Inchi： 1S/C11H9NO2/c1-8(12-7-13)9-2-3-11-10(6-9)4-5-14-11/h2-6,8H,1H3
• InChI Key： CAXXEJWEFDKQNE-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C(C)N=C=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.6Ų

Additional information on 5-(1-isocyanatoethyl)-1-benzofuran

Comprehensive Analysis of 5-(1-isocyanatoethyl)-1-benzofuran (CAS No. 2649085-64-1) and Its Applications

The compound 5-(1-isocyanatoethyl)-1-benzofuran (CAS No. 2649085-64-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This benzofuran derivative, characterized by the presence of an isocyanatoethyl functional group, offers a versatile platform for chemical synthesis and material science innovations. Researchers and industry professionals are increasingly exploring its utility in fields such as polymer chemistry, pharmaceutical intermediates, and advanced material design.

One of the most compelling aspects of 5-(1-isocyanatoethyl)-1-benzofuran is its role as a building block in the synthesis of high-performance polymers. The isocyanate group in this compound enables efficient cross-linking reactions, making it valuable for creating polyurethane-based materials with enhanced durability and thermal stability. Recent studies have highlighted its potential in developing eco-friendly coatings and adhesives, aligning with the global push toward sustainable industrial solutions. This aligns perfectly with current market trends where green chemistry and sustainable materials are dominant search topics among professionals.

In the pharmaceutical sector, 5-(1-isocyanatoethyl)-1-benzofuran serves as a critical intermediate for the synthesis of bioactive molecules. Its benzofuran core is a privileged structure in medicinal chemistry, often associated with compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The integration of the isocyanatoethyl moiety further expands its reactivity profile, allowing for the development of novel drug candidates. This has led to a surge in research queries related to benzofuran derivatives in drug discovery and targeted therapeutic agents.

From a technical standpoint, the synthesis and handling of 5-(1-isocyanatoethyl)-1-benzofuran require precise control due to the reactivity of the isocyanate group. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing its purity and stability. These methodologies are frequently searched by chemists and quality control specialists, reflecting the growing demand for reliable analytical protocols in organic synthesis.

The commercial availability of 5-(1-isocyanatoethyl)-1-benzofuran (CAS No. 2649085-64-1) has also spurred interest in its scalable production. Manufacturers are optimizing routes to ensure cost-effectiveness while maintaining high yields, addressing common search queries like bulk synthesis of benzofuran derivatives and industrial-scale chemical production. Additionally, its compatibility with automated synthesis platforms positions it as a candidate for high-throughput screening applications, a hot topic in modern chemical research.

Looking ahead, the potential applications of 5-(1-isocyanatoethyl)-1-benzofuran continue to expand. Innovations in material science and bioconjugation chemistry are leveraging its reactive sites for creating smart materials and biopharmaceutical conjugates. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.